Cas no 261896-40-6 ((3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid)

• Product Name: (3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid
• CAS No: 261896-40-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD31942778
• CID: 67319
• PubChem ID: 11355747
• Update Time: 2025-04-18

(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-Isobutylpyrrolidine-3-carboxylic acid
• (3S,4S)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• 3-pyrrolidinecarboxylic acid, 4-(2-methylpropyl)-, (3S,4S)-
• 261896-40-6
• rac-(3r,4r)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• SCHEMBL6674927
• A5198
• AKOS006323465
• EN300-2591887
• DTXSID50463287
• (3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid

• MDL： MFCD31942778
• Inchi： 1S/C9H17NO2/c1-6(2)3-7-4-10-5-8(7)9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)/t7-,8-/m1/s1
• InChI Key： WPLPJEWZNOILAV-HTQZYQBOSA-N
• SMILES： OC([C@@H]1CNC[C@H]1CC(C)C)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 286.9°C at 760 mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.465
• PSA: 49.33
• LogP: 1.28150